Cas no 421582-72-1 ((3S)-3-Methyl-4-(pyridin-3-yl)butan-2-one)

• Product Name: (3S)-3-Methyl-4-(pyridin-3-yl)butan-2-one
• CAS No: 421582-72-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 2637023
• PubChem ID: 56840254
• Update Time: 2025-04-21

(3S)-3-Methyl-4-(pyridin-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• (3S)-3-methyl-4-pyridin-3-ylbutan-2-one
• DTXSID70718645
• (3S)-3-Methyl-4-(pyridin-3-yl)butan-2-one
• DTXCID80669391
• 421582-72-1

• Inchi： 1S/C10H13NO/c1-8(9(2)12)6-10-4-3-5-11-7-10/h3-5,7-8H,6H2,1-2H3/t8-/m0/s1
• InChI Key： MMAAVDTZNRKSMY-QMMMGPOBSA-N
• SMILES： O=C(C)[C@@H](C)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 163.099714038Da
• Monoisotopic Mass: 163.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų